Cas no 1346002-80-9 (Spiro[fluorene-9,9'-xanthen]-2-yl-diphenyl phosphine oxide)

• Product Name: Spiro[fluorene-9,9'-xanthen]-2-yl-diphenyl phosphine oxide
• CAS No: 1346002-80-9
• MF: C₃₇H₂₅O₂P
• MW: 532.566970586777
• CID: 4727099
• PubChem ID: 101551048
• Update Time: 2025-09-25

Spiro[fluorene-9,9'-xanthen]-2-yl-diphenyl phosphine oxide Chemical and Physical Properties

Names and Identifiers

• Spiro[fluorene-9,9'-xanthen]-2-yl-diphenyl phosphine oxide
• 2'-(Diphenylphosphinyl)spiro[9H-xanthene-9,9'-[9H]fluorene]
• 1346002-80-9
• Spiro[fluorene-9,9'-xanthen]-2-yl-diphenyl phosphine oxide, 98%

• Inchi： 1S/C37H25O2P/c38-40(26-13-3-1-4-14-26,27-15-5-2-6-16-27)28-23-24-30-29-17-7-8-18-31(29)37(34(30)25-28)32-19-9-11-21-35(32)39-36-22-12-10-20-33(36)37/h1-25H
• InChI Key： QTDLDVQCRSLBCU-UHFFFAOYSA-N
• SMILES： P(C1C=CC=CC=1)(C1C=CC=CC=1)(C1=CC=C2C3C=CC=CC=3C3(C4C=CC=CC=4OC4C=CC=CC3=4)C2=C1)=O

Computed Properties

• Exact Mass: 532.15921703 g/mol
• Monoisotopic Mass: 532.15921703 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 40
• Rotatable Bond Count: 3
• Complexity: 889
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 8.4
• Topological Polar Surface Area: 26.3
• Molecular Weight: 532.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylphosphines and derivatives